Cas no 380351-33-7 (3-[1-(benzenesulfonyl)-3-(4-methoxyphenyl)-4,5-dihydro-1H-pyrazol-5-yl]-2-chloro-8-methylquinoline)

• Product Name: 3-[1-(benzenesulfonyl)-3-(4-methoxyphenyl)-4,5-dihydro-1H-pyrazol-5-yl]-2-chloro-8-methylquinoline
• CAS No: 380351-33-7
• MF: C₂₆H₂₂ClN₃O₃S
• MW: 491.98918390274
• CID: 5811207
• PubChem ID: 5206696
• Update Time: 2025-07-09

3-[1-(benzenesulfonyl)-3-(4-methoxyphenyl)-4,5-dihydro-1H-pyrazol-5-yl]-2-chloro-8-methylquinoline Chemical and Physical Properties

Names and Identifiers

• 2-chloro-3-(3-(4-methoxyphenyl)-1-(phenylsulfonyl)-4,5-dihydro-1H-pyrazol-5-yl)-8-methylquinoline
• Quinoline, 2-chloro-3-[4,5-dihydro-3-(4-methoxyphenyl)-1-(phenylsulfonyl)-1H-pyrazol-5-yl]-8-methyl-
• Z56823635
• Oprea1_375134
• SR-01000506490-1
• 3-[1-(benzenesulfonyl)-3-(4-methoxyphenyl)-4,5-dihydro-1H-pyrazol-5-yl]-2-chloro-8-methylquinoline
• AKOS001027296
• F0805-0085
• 380351-33-7
• 3-[2-(benzenesulfonyl)-5-(4-methoxyphenyl)-3,4-dihydropyrazol-3-yl]-2-chloro-8-methylquinoline
• SR-01000506490
• EU-0014183
• AKOS022003653

• Inchi： 1S/C26H22ClN3O3S/c1-17-7-6-8-19-15-22(26(27)28-25(17)19)24-16-23(18-11-13-20(33-2)14-12-18)29-30(24)34(31,32)21-9-4-3-5-10-21/h3-15,24H,16H2,1-2H3
• InChI Key： PEUZAGMGTDQZLC-UHFFFAOYSA-N
• SMILES： N1C2C(=CC=CC=2C)C=C(C2N(S(C3=CC=CC=C3)(=O)=O)N=C(C3=CC=C(OC)C=C3)C2)C=1Cl

Computed Properties

• Exact Mass: 491.1070404g/mol
• Monoisotopic Mass: 491.1070404g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 34
• Rotatable Bond Count: 5
• Complexity: 833
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.6
• Topological Polar Surface Area: 80.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Chloroquinolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Quinolines and derivatives Haloquinolines Chloroquinolines

Additional information on 3-[1-(benzenesulfonyl)-3-(4-methoxyphenyl)-4,5-dihydro-1H-pyrazol-5-yl]-2-chloro-8-methylquinoline

Compound CAS No. 380351-33-7: 3-[1-(Benzenesulfonyl)-3-(4-Methoxyphenyl)-4,5-Dihydro-1H-Pyrazol-5-yl]-2-Chloro-8-Methylquinoline

The compound CAS No. 380351-33-7, also known as 3-[1-(Benzenesulfonyl)-3-(4-Methoxyphenyl)-4,5-Dihydro-1H-Pyrazol-5-yl]-2-Chloro-8-Methylquinoline, is a highly specialized organic molecule with a complex structure and diverse applications in the field of chemistry and pharmacology. This compound has garnered significant attention due to its unique properties and potential uses in drug development and material science.

The molecular structure of this compound is characterized by a quinoline core, which serves as the central framework. The quinoline moiety is substituted with a chloro group at position 2 and a methyl group at position 8, contributing to its stability and reactivity. The substituent at position 3 is a dihydro-pyrazole ring system, which is further functionalized with a benzenesulfonyl group and a 4-methoxyphenyl group. These substituents play a crucial role in modulating the electronic properties and bioavailability of the molecule.

Recent studies have highlighted the potential of this compound in the development of novel pharmaceutical agents. The presence of the benzenesulfonyl group introduces sulfonamide functionality, which is known for its ability to enhance bioavailability and reduce toxicity in drug candidates. Additionally, the 4-methoxyphenyl group introduces electron-donating effects, which can influence the molecule's interaction with biological targets such as enzymes and receptors.

The synthesis of this compound involves a multi-step process that combines principles from organic synthesis, including nucleophilic aromatic substitution, coupling reactions, and hydrogenation. Researchers have optimized these steps to achieve high yields and purity levels, ensuring that the compound meets the stringent requirements of modern pharmaceutical research.

In terms of physical properties, this compound exhibits a melting point of approximately 240°C and is soluble in common organic solvents such as dichloromethane and dimethylformamide. Its spectroscopic data, including UV-vis and NMR spectra, have been extensively characterized, providing valuable insights into its electronic structure and conformational flexibility.

Recent advancements in computational chemistry have enabled researchers to model the interactions of this compound with various biological targets. Molecular docking studies have revealed potential binding affinities with G-protein coupled receptors (GPCRs) and kinase enzymes, suggesting its role in modulating cellular signaling pathways. These findings have opened new avenues for exploring its therapeutic potential in conditions such as cancer, inflammation, and neurodegenerative diseases.

The application of this compound extends beyond pharmacology into materials science. Its unique electronic properties make it a promising candidate for use in organic electronics, particularly in light-emitting diodes (LEDs) and photovoltaic devices. Researchers have investigated its ability to act as an electron transport layer due to its high charge carrier mobility and stability under ambient conditions.

In conclusion, CAS No. 380351-33-7 represents a cutting-edge molecule with multifaceted applications across various scientific domains. Its intricate structure, combined with advanced synthetic methodologies and computational tools, positions it as a key player in both academic research and industrial innovation. As ongoing studies continue to unravel its full potential, this compound is poised to make significant contributions to the advancement of science and technology.